Cas no 1161004-57-4 (Ethyl 5,5-difluoro-4-oxopentanoate)

Ethyl 5,5-difluoro-4-oxopentanoate is a fluorinated ester compound with notable applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a difluoromethyl group adjacent to a carbonyl functionality, enhances reactivity and selectivity in nucleophilic addition and substitution reactions. The ethyl ester group improves solubility in organic solvents, facilitating handling and further derivatization. This compound is particularly valuable in the synthesis of fluorinated analogs of biologically active molecules, leveraging the metabolic stability and lipophilicity imparted by the fluorine atoms. Its well-defined reactivity profile makes it a versatile building block for constructing complex fluorinated scaffolds in medicinal chemistry and materials science.

Ethyl 5,5-difluoro-4-oxopentanoate structure

1161004-57-4 structure

Product Name:Ethyl 5,5-difluoro-4-oxopentanoate

CAS No:1161004-57-4

MF:C₇H₁₀F₂O₃

MW:180.149309635162

CID:1027034

PubChem ID:46220654

Update Time:2025-11-02

Ethyl 5,5-difluoro-4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5,5-difluoro-4-oxopentanoate
- 1161004-57-4
- Ethyl5,5-difluoro-4-oxopentanoate
- WFCOGDWJQJCTRJ-UHFFFAOYSA-N
- SCHEMBL22123111
- MFCD19689230
- DTXSID30673120
- DB-351573
- MDL： MFCD19689230
- Inchi： 1S/C7H10F2O3/c1-2-12-6(11)4-3-5(10)7(8)9/h7H,2-4H2,1H3
- InChI Key： WFCOGDWJQJCTRJ-UHFFFAOYSA-N
- SMILES： FC(C(CCC(=O)OCC)=O)F

Computed Properties

Exact Mass: 180.05980050g/mol
Monoisotopic Mass: 180.05980050g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 6
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 43.4Å²

Ethyl 5,5-difluoro-4-oxopentanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E071020-50mg	Ethyl 5,5-difluoro-4-oxopentanoate	1161004-57-4		50mg	$ 445.00	2022-06-05
TRC	E071020-100mg	Ethyl 5,5-difluoro-4-oxopentanoate	1161004-57-4		100mg	$ 740.00	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1656900-1g	Ethyl 5,5-difluoro-4-oxopentanoate	1161004-57-4	98%	1g	￥4950.00	2024-08-09